molecular formula C16H17ClFN3OS2 B3007826 N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride CAS No. 1215828-09-3

N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

Cat. No. B3007826
CAS RN: 1215828-09-3
M. Wt: 385.9
InChI Key: PQPKGWOHQFFSPN-UHFFFAOYSA-N
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Description

N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H17ClFN3OS2 and its molecular weight is 385.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Research has been conducted on the synthesis and cytotoxic activity of carboxamide derivatives, including compounds structurally related to N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride. These derivatives have shown potent cytotoxicity against various cancer cell lines, including murine P388 leukemia and Lewis lung carcinoma, with some compounds demonstrating significant inhibitory properties and even curative effects in vivo against specific tumor models in mice (Deady, Rogers, Zhuang, Baguley, & Denny, 2005).

Antimicrobial and Docking Studies

Another area of research focuses on the synthesis and antimicrobial evaluation of compounds structurally related to the specified chemical. These studies include docking studies to understand the interaction between synthesized compounds and target proteins, providing insights into their potential antimicrobial activities (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Novel Synthesis Techniques

The compound has also been explored as a key intermediate or reactant in the synthesis of a broad range of structurally diverse molecules. This includes research into novel synthesis techniques, aiming to develop more efficient or selective methods for producing compounds with potential therapeutic applications. Studies have explored different types of alkylation and ring closure reactions, generating a diverse library of compounds for further investigation (Roman, 2013).

Fluorophore Synthesis

Additionally, research into the synthesis of fluorescent dyes and fluorophores has utilized compounds similar to N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride. These studies focus on developing color-tunable fluorophores for applications in bioimaging and molecular probes, highlighting the compound's role in creating materials with unique optical properties (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

properties

IUPAC Name

N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16FN3OS2.ClH/c1-19(2)7-8-20(15(21)13-4-3-9-22-13)16-18-12-6-5-11(17)10-14(12)23-16;/h3-6,9-10H,7-8H2,1-2H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQPKGWOHQFFSPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3=CC=CS3.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17ClFN3OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.